Cas no 2228609-45-6 (1-(9H-fluoren-9-yl)cyclobutan-1-amine)

1-(9H-Fluoren-9-yl)cyclobutan-1-amine is a specialized organic compound featuring a fluorene moiety fused to a cyclobutylamine group. This structure imparts unique steric and electronic properties, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals and advanced materials. The fluorene group enhances rigidity and stability, while the cyclobutylamine moiety offers reactivity for further functionalization. Its well-defined geometry and robust framework make it suitable for applications in asymmetric synthesis, ligand design, and as a building block for complex molecular architectures. The compound's high purity and consistent performance are critical for research and industrial processes requiring precise control over molecular structure.
1-(9H-fluoren-9-yl)cyclobutan-1-amine structure
2228609-45-6 structure
Product Name:1-(9H-fluoren-9-yl)cyclobutan-1-amine
CAS No:2228609-45-6
MF:C17H17N
MW:235.323584318161
CID:6367594
PubChem ID:165967163
Update Time:2025-05-28

1-(9H-fluoren-9-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(9H-fluoren-9-yl)cyclobutan-1-amine
    • EN300-1809405
    • 2228609-45-6
    • Inchi: 1S/C17H17N/c18-17(10-5-11-17)16-14-8-3-1-6-12(14)13-7-2-4-9-15(13)16/h1-4,6-9,16H,5,10-11,18H2
    • InChI Key: ZZAIFINKPVXKEK-UHFFFAOYSA-N
    • SMILES: NC1(CCC1)C1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 235.136099547g/mol
  • Monoisotopic Mass: 235.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26Ų

1-(9H-fluoren-9-yl)cyclobutan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1809405-0.05g
1-(9H-fluoren-9-yl)cyclobutan-1-amine
2228609-45-6
0.05g
$827.0 2023-09-19
Enamine
EN300-1809405-0.1g
1-(9H-fluoren-9-yl)cyclobutan-1-amine
2228609-45-6
0.1g
$867.0 2023-09-19
Enamine
EN300-1809405-0.25g
1-(9H-fluoren-9-yl)cyclobutan-1-amine
2228609-45-6
0.25g
$906.0 2023-09-19
Enamine
EN300-1809405-0.5g
1-(9H-fluoren-9-yl)cyclobutan-1-amine
2228609-45-6
0.5g
$946.0 2023-09-19
Enamine
EN300-1809405-1.0g
1-(9H-fluoren-9-yl)cyclobutan-1-amine
2228609-45-6
1g
$986.0 2023-06-02
Enamine
EN300-1809405-2.5g
1-(9H-fluoren-9-yl)cyclobutan-1-amine
2228609-45-6
2.5g
$1931.0 2023-09-19
Enamine
EN300-1809405-5.0g
1-(9H-fluoren-9-yl)cyclobutan-1-amine
2228609-45-6
5g
$2858.0 2023-06-02
Enamine
EN300-1809405-10.0g
1-(9H-fluoren-9-yl)cyclobutan-1-amine
2228609-45-6
10g
$4236.0 2023-06-02
Enamine
EN300-1809405-1g
1-(9H-fluoren-9-yl)cyclobutan-1-amine
2228609-45-6
1g
$986.0 2023-09-19
Enamine
EN300-1809405-5g
1-(9H-fluoren-9-yl)cyclobutan-1-amine
2228609-45-6
5g
$2858.0 2023-09-19

Additional information on 1-(9H-fluoren-9-yl)cyclobutan-1-amine

Comprehensive Overview of 1-(9H-fluoren-9-yl)cyclobutan-1-amine (CAS No. 2228609-45-6)

1-(9H-fluoren-9-yl)cyclobutan-1-amine (CAS No. 2228609-45-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmaceutical research. This compound, characterized by its unique fluorene and cyclobutane structural motifs, serves as a versatile building block for the synthesis of more complex molecules. Its molecular structure, which combines a rigid fluorenyl group with a flexible cyclobutylamine moiety, makes it particularly valuable for designing novel drug candidates and advanced materials.

In recent years, the demand for 1-(9H-fluoren-9-yl)cyclobutan-1-amine has surged due to its potential applications in small-molecule drug discovery and peptide synthesis. Researchers are particularly interested in its role as a protecting group or scaffold in the development of targeted therapies. The compound's ability to modulate molecular interactions and bioavailability has made it a focal point in studies related to neurodegenerative diseases and cancer treatment. Additionally, its photophysical properties have sparked interest in the field of organic electronics, where it is explored for use in OLEDs and sensors.

One of the most frequently searched questions about 1-(9H-fluoren-9-yl)cyclobutan-1-amine revolves around its synthetic routes and purity standards. Laboratories and manufacturers often seek high-purity grades of this compound to ensure reproducibility in experimental results. The synthesis typically involves multi-step organic reactions, including cycloaddition and amination processes, which are optimized for yield and scalability. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify the compound's identity and purity, addressing another common query among researchers.

The thermodynamic stability and solubility of 1-(9H-fluoren-9-yl)cyclobutan-1-amine are also hot topics in scientific discussions. These properties are critical for its application in formulation development and drug delivery systems. Recent studies have explored its compatibility with various excipients and solvents, providing valuable insights for industrial applications. Furthermore, the compound's environmental impact and biodegradability are increasingly relevant, aligning with the growing emphasis on green chemistry and sustainable practices in the chemical industry.

Another area of interest is the patent landscape surrounding 1-(9H-fluoren-9-yl)cyclobutan-1-amine. Numerous patents have been filed for its use in pharmaceutical compositions and material science innovations, reflecting its commercial potential. Companies and academic institutions are actively investigating its derivatives to expand its utility, particularly in personalized medicine and nanotechnology. This aligns with the broader trend of precision medicine, where tailored therapeutic solutions are in high demand.

In conclusion, 1-(9H-fluoren-9-yl)cyclobutan-1-amine (CAS No. 2228609-45-6) represents a compound of immense scientific and industrial significance. Its multifaceted applications, from drug development to advanced materials, underscore its value in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd